Acetic acid;[4-(1,2-dihydroxyethyl)-2,6-dimethoxyphenyl] acetate

• CAS No.: 90426-24-7
• Molecular Formula: C16H24O10
• Molecular Weight: 376.36 g/mol
• IUPAC Name: acetic acid;[4-(1,2-dihydroxyethyl)-2,6-dimethoxyphenyl] acetate
• InChI: InChI=1S/C12H16O6.2C2H4O2/c1-7(14)18-12-10(16-2)4-8(9(15)6-13)5-11(12)17-3;2*1-2(3)4/h4-5,9,13,15H,6H2,1-3H3;2*1H3,(H,3,4)
• InChI Key: UKPPCZLIPFJGIY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.CC(=O)O.CC(=O)OC1=C(C=C(C=C1OC)C(CO)O)OC

Description

Acetic acid;[4-(1,2-dihydroxyethyl)-2,6-dimethoxyphenyl] acetate is a complex organic compound that belongs to the class of phenyl acetates. This compound is characterized by the presence of an acetic acid moiety attached to a phenyl ring substituted with two methoxy groups and a dihydroxyethyl group. It is a derivative of acetic acid, which is widely known for its applications in various fields such as food preservation, chemical synthesis, and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of acetic acid;[4-(1,2-dihydroxyethyl)-2,6-dimethoxyphenyl] acetate typically involves the esterification of 4-(1,2-dihydroxyethyl)-2,6-dimethoxyphenol with acetic acid. This reaction is catalyzed by acidic conditions, often using sulfuric acid or hydrochloric acid as the catalyst. The reaction is carried out under reflux conditions to ensure complete esterification.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions such as temperature, pressure, and reactant concentrations, leading to higher yields and purity of the final product. The use of catalysts such as sulfuric acid or p-toluenesulfonic acid is common in industrial processes.

Chemical Reactions Analysis

Types of Reactions: Acetic acid;[4-(1,2-dihydroxyethyl)-